Cas no 885267-45-8 (2-Chloro-N-(2,4,5-trifluorophenyl)acetamide)

• Product Name: 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide
• CAS No: 885267-45-8
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 3061068
• PubChem ID: 2782896
• Update Time: 2025-06-08

2-Chloro-N-(2,4,5-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide
• JS-024C
• Acetamide, 2-chloro-N-(2,4,5-trifluorophenyl)-
• CS-0326105
• N-(Chloroacetyl)-2,4,5-trifluoroaniline
• DTXSID201246758
• 885267-45-8
• MFCD00077477
• AKOS000103077

• Inchi： 1S/C8H5ClF3NO/c9-3-8(14)13-7-2-5(11)4(10)1-6(7)12/h1-2H,3H2,(H,13,14)
• InChI Key： PDMSXDUFJXGAAY-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C(=CC=1F)F)F)=O

Computed Properties

• Exact Mass: 223.0011760Da
• Monoisotopic Mass: 223.0011760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 111.5-112.5
• Boiling Point: 304.0±42.0 °C at 760 mmHg
• Flash Point: 137.7±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloro-N-(2,4,5-trifluorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide

Comprehensive Overview of 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide (CAS No. 885267-45-8)

2-Chloro-N-(2,4,5-trifluorophenyl)acetamide (CAS No. 885267-45-8) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates and agrochemical research. This compound, characterized by its chloroacetamide backbone and trifluorophenyl moiety, has garnered significant attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of novel bioactive molecules targeting metabolic pathways.

The molecular structure of 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide features a chloroacetyl group bonded to a 2,4,5-trifluorophenyl ring, which enhances its reactivity in nucleophilic substitution reactions. This structural attribute makes it a valuable building block for synthesizing more complex compounds, such as heterocyclic derivatives and fluorinated pharmaceuticals. Recent studies highlight its role in optimizing crop protection agents, aligning with the growing demand for sustainable agricultural solutions.

In the context of current trends, 885267-45-8 is frequently discussed in forums focusing on green chemistry and precision synthesis. Users often search for questions like, "What are the applications of 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide in drug development?" or "How does fluorination impact the bioactivity of acetamide derivatives?" These queries reflect the compound's relevance in cutting-edge research and its potential to address challenges in medicinal chemistry and material science.

From a synthetic perspective, CAS No. 885267-45-8 is often utilized in multistep organic reactions, including amide coupling and halogen exchange processes. Its stability under mild conditions and compatibility with various catalysts make it a preferred choice for laboratories aiming to achieve high yields and selectivity. Additionally, its fluorine-rich structure contributes to improved pharmacokinetic properties in drug candidates, a topic of high interest in pharmaceutical R&D.

Environmental and safety considerations are also critical when handling 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide. While it is not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to ensure safe laboratory practices. This aligns with broader industry shifts toward responsible chemical management and waste reduction.

In summary, 2-Chloro-N-(2,4,5-trifluorophenyl)acetamide (CAS No. 885267-45-8) represents a pivotal compound in modern chemical research, bridging gaps between academic exploration and industrial innovation. Its multifaceted applications and alignment with sustainability goals ensure its continued prominence in scientific discourse.